Cas no 2060062-81-7 (5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine
• CAS No: 2060062-81-7
• MF: C₉H₁₉N₅
• MW: 197.280660867691
• MDL: MFCD30502009
• CID: 5193477
• PubChem ID: 125455252
• Update Time: 2025-11-06

5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• CID 125455252
• 1H-1,2,4-Triazole-3-methanamine, 5-(diethylamino)-N,N-dimethyl-
• 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine

• MDL： MFCD30502009
• Inchi： 1S/C9H19N5/c1-5-14(6-2)9-11-8(7-10-3)12-13(9)4/h10H,5-7H2,1-4H3
• InChI Key： CKOUFDDPYPDAEC-UHFFFAOYSA-N
• SMILES： N1(C)C(N(CC)CC)=NC(CNC)=N1

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 323.0±44.0 °C(Predicted)
• pka: 11.56±0.40(Predicted)

Additional information on 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine

Introduction to 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine (CAS No. 2060062-81-7)

5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine (CAS No. 2060062-81-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The introduction of the dimethylamino and diethyl groups in the molecular structure imparts specific pharmacological characteristics that make it a promising candidate for further research and development.

The 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine molecule is characterized by its central 1,2,4-triazole ring, which is a common scaffold in many pharmaceuticals. The presence of the dimethylamino group on the methyl substituent and the diethyl groups on the amine moiety enhances its lipophilicity and solubility properties, making it more suitable for in vivo studies. These structural modifications can significantly influence the compound's bioavailability and pharmacokinetic profile.

Recent studies have explored the potential of 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine in various therapeutic areas. One notable area of research is its antifungal activity. Triazoles are well-known for their efficacy against a wide range of fungal pathogens, and preliminary studies have shown that this compound exhibits potent antifungal activity against Candida species and Aspergillus species. The mechanism of action is believed to involve the inhibition of ergosterol biosynthesis, a critical pathway in fungal cell membrane integrity.

In addition to its antifungal properties, 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine has also shown promise as an antiviral agent. Research has demonstrated its ability to inhibit viral replication in vitro, particularly against RNA viruses such as influenza and coronaviruses. The exact mechanism of antiviral activity is still under investigation, but it is hypothesized that the compound may interfere with viral entry or replication processes.

The anti-inflammatory potential of 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine has also been explored. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Studies have shown that this compound can modulate the expression of these cytokines and reduce inflammation in animal models. This makes it a potential candidate for the development of new anti-inflammatory drugs.

From a synthetic perspective, the preparation of 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine involves several well-established chemical reactions. The synthesis typically starts with the formation of the 1H-1,2,4-triazole ring through a cyclization reaction involving an azide and a nitrile. Subsequent functionalization steps introduce the dimethylamino and diethyl groups to yield the final product. The synthetic route is highly reproducible and scalable, making it feasible for large-scale production.

The safety profile of 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine is an important consideration for its potential therapeutic applications. Preclinical studies have indicated that this compound has a favorable safety profile with low toxicity at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety in humans.

In conclusion, 5-(dimethylamino)methyl-N,N-diethyl-1H-1,2,4-triazol-3-amine (CAS No. 2060062-81-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and potential therapeutic applications make it an attractive target for drug discovery and development efforts in the pharmaceutical industry.